Cas no 71839-12-8 (methyl 4-(butylamino)benzoate)
methyl 4-(butylamino)benzoate structure
Product Name:methyl 4-(butylamino)benzoate
CAS No:71839-12-8
MF:C12H17NO2
MW:207.268883466721
CID:823995
PubChem ID:12045722
Update Time:2025-07-31
methyl 4-(butylamino)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(butylamino)benzoate
- benzoic acid, 4-(butylamino)-, methyl ester
- LogP
- 4-(Butylamino)benzoic acid methyl ester
- N-Butyl-4-(methoxycarbonyl)aniline
- E79666
- Q27293724
- NS00008535
- MFCD11177285
- UNII-X9B9Y98RNJ
- Tetracaine hydrochloride specified impurity C [EP]
- FT-0662574
- EN300-165807
- IHRPJNDVWBJCEH-UHFFFAOYSA-N
- TETRACAINE HYDROCHLORIDE IMPURITY C [EP IMPURITY]
- CS-0297703
- BS-45143
- EC 700-310-2
- WCA83912
- SCHEMBL14149520
- X9B9Y98RNJ
- 4-(Butylamino)-benzoic acid, methyl ester
- 71839-12-8
- DTXSID601260461
- AKOS009047700
- Tetracaine hydrochloride specified impurity C
- TETRACAINE HYDROCHLORIDE IMPURITY C (EP IMPURITY)
- DB-370857
-
- MDL： MFCD11177285
- Inchi： 1S/C12H17NO2/c1-3-4-9-13-11-7-5-10(6-8-11)12(14)15-2/h5-8,13H,3-4,9H2,1-2H3
- InChI Key： IHRPJNDVWBJCEH-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC(=CC=1)NCCCC)=O
Computed Properties
- Exact Mass: 207.12601
- Monoisotopic Mass: 207.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.055
- Melting Point: 104 ºC
- PSA: 38.33
methyl 4-(butylamino)benzoate Security Information
- Hazardous Material transportation number：NONH for all modes of transport
methyl 4-(butylamino)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M275160-50mg |
Methyl 4-(Butylamino)benzoate |
71839-12-8 | 50mg |
$ 69.00 | 2023-09-07 | ||
| TRC | M275160-100mg |
Methyl 4-(Butylamino)benzoate |
71839-12-8 | 100mg |
$ 126.00 | 2023-09-07 | ||
| TRC | M275160-250mg |
Methyl 4-(Butylamino)benzoate |
71839-12-8 | 250mg |
$ 236.00 | 2023-09-07 | ||
| TRC | M275160-500mg |
Methyl 4-(Butylamino)benzoate |
71839-12-8 | 500mg |
$345.00 | 2023-05-18 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | PHR2261-100MG |
71839-12-8 | 100MG |
￥6126.36 | 2023-01-14 | |||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1650028-25MG |
71839-12-8 | 25MG |
￥16979.82 | 2023-01-05 | |||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1650028-25MG |
Tetracaine Related Compound C |
71839-12-8 | 25mg |
¥13797.77 | 2025-01-11 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | PHR2261-100MG |
Tetracaine Related Compound C |
71839-12-8 | 100mg |
¥4997.21 | 2025-01-16 | ||
| Enamine | EN300-165807-0.05g |
methyl 4-(butylamino)benzoate |
71839-12-8 | 0.05g |
$612.0 | 2023-06-04 | ||
| Enamine | EN300-165807-0.1g |
methyl 4-(butylamino)benzoate |
71839-12-8 | 0.1g |
$640.0 | 2023-06-04 |
methyl 4-(butylamino)benzoate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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